Cas no 414882-44-3 (2-methoxy-4-[(4-methyl-1-piperazinyl)methyl]-Phenol)

2-methoxy-4-[(4-methyl-1-piperazinyl)methyl]-Phenol structure
414882-44-3 structure
Product Name:2-methoxy-4-[(4-methyl-1-piperazinyl)methyl]-Phenol
CAS No:414882-44-3
MF:C13H20N2O2
MW:236.310103416443
CID:1112260
PubChem ID:2173567
Update Time:2025-04-20

2-methoxy-4-[(4-methyl-1-piperazinyl)methyl]-Phenol Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-4-[(4-methyl-1-piperazinyl)methyl]-Phenol
    • SCHEMBL9996727
    • A1-56501
    • 2-methoxy-4-[(4-methylpiperazin-1-yl)methyl]phenol
    • DB-377537
    • 2-Methoxy-4-((4-methylpiperazin-1-yl)methyl)phenol
    • Oprea1_776051
    • 2-Methoxy-4-[(4-methyl-1-piperazinyl)methyl]phenol
    • SR-01000202014
    • 414882-44-3
    • SR-01000202014-1
    • BKYAUROCOILCFE-UHFFFAOYSA-N
    • Inchi: 1S/C13H20N2O2/c1-14-5-7-15(8-6-14)10-11-3-4-12(16)13(9-11)17-2/h3-4,9,16H,5-8,10H2,1-2H3
    • InChI Key: BKYAUROCOILCFE-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CN1CCN(C)CC1)O

Computed Properties

  • Exact Mass: 236.152477885g/mol
  • Monoisotopic Mass: 236.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 35.9Ų
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